Cas no 118757-07-6 (1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone)
1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone
- XWLXCPAOTPHXLP-UHFFFAOYSA-N
- 1-(1-(phenylsulfonyl)indolin-5-yl)ethanone
- 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone
-
- MDL: MFCD26393297
- Inchi: 1S/C16H15NO3S/c1-12(18)13-7-8-16-14(11-13)9-10-17(16)21(19,20)15-5-3-2-4-6-15/h2-8,11H,9-10H2,1H3
- InChI Key: XWLXCPAOTPHXLP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1C2C=CC(C(C)=O)=CC=2CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 490
- Topological Polar Surface Area: 62.8
1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 184947-5g |
1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone, 95% |
118757-07-6 | 95% | 5g |
$1733.00 | 2023-09-09 |
1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone
Recent Advances in the Study of 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone (CAS: 118757-07-6)
1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone (CAS: 118757-07-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a promising candidate for drug development.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone, highlighting its efficient production using a novel catalytic method. The research demonstrated that the compound exhibits high purity and yield, making it feasible for large-scale pharmaceutical applications. Additionally, the study identified key intermediates in the synthesis process, which could be leveraged for the development of derivatives with enhanced bioactivity.
In terms of pharmacological properties, a recent preclinical investigation (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone exhibits potent anti-inflammatory and analgesic effects. The compound was shown to inhibit cyclooxygenase-2 (COX-2) activity, a key enzyme involved in inflammatory pathways. These findings suggest its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects compared to traditional NSAIDs.
Further research has also explored the compound's potential in oncology. A study in Molecular Cancer Therapeutics (2023) investigated its role as an inhibitor of protein kinases involved in cancer cell proliferation. The results indicated that 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone effectively targets specific kinase pathways, leading to apoptosis in various cancer cell lines. This positions the compound as a promising lead for the development of targeted cancer therapies.
Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone. Recent efforts have focused on structural modifications to improve its bioavailability and reduce potential off-target effects. For instance, a study in European Journal of Medicinal Chemistry (2024) reported the synthesis of analogs with enhanced solubility and metabolic stability, paving the way for future clinical trials.
In conclusion, 1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone (CAS: 118757-07-6) represents a versatile scaffold with significant therapeutic potential across multiple disease areas. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical application. The compound's unique chemical structure and biological activity make it a valuable subject of study in the field of chemical biology and drug discovery.
118757-07-6 (1-(1-Benzenesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)